Cas no 106694-58-0 (1-Piperidinepropanoic acid, 3-(hydroxymethyl)-, ethyl ester)

• Product Name: 1-Piperidinepropanoic acid, 3-(hydroxymethyl)-, ethyl ester
• CAS No: 106694-58-0
• MF: C₁₁H₂₁NO₃
• MW: 215.289343595505
• CID: 1176202
• PubChem ID: 13586019
• Update Time: 2025-04-20

1-Piperidinepropanoic acid, 3-(hydroxymethyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinepropanoic acid, 3-(hydroxymethyl)-, ethyl ester
• ethyl 3-[3-(hydroxymethyl)piperidin-1-yl]propanoate
• 106694-58-0
• DTXSID40544418
• AKOS008959688

• Inchi： 1S/C11H21NO3/c1-2-15-11(14)5-7-12-6-3-4-10(8-12)9-13/h10,13H,2-9H2,1H3
• InChI Key： MSGBCIUVGMYVBZ-UHFFFAOYSA-N
• SMILES： OCC1CCCN(CCC(=O)OCC)C1

Computed Properties

• Exact Mass: 215.15223
• Monoisotopic Mass: 215.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• PSA: 49.77